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Compound of Interest

Compound Name: AZD5462

Cat. No.: B12405063

Providing essential safety and logistical information for the proper disposal of the
investigational compound AZD5462 is critical for maintaining a safe and compliant laboratory
environment. While specific disposal instructions for AZD5462 are not publicly available, this
guide offers a framework for its handling and disposal based on general principles of chemical
and pharmaceutical waste management. This information is intended for researchers,
scientists, and drug development professionals.

Understanding AZD5462: Key Chemical Data

A comprehensive understanding of a compound's properties is the first step toward safe
disposal. Below is a summary of available data for AZD5462.
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Property Value

cis-4-[2-Fluoro-4-methoxy-5-[[[(1S,2R,3S,4R)-3-
(-

Chemical Name methylcyclobutyl)methyllamino]carbonyl]bicyclo[
2.2.1]hept-2- yllamino]carbonyl]phenoxy]-1-

methylcyclohexanecarboxylic acid

Molecular Formula C30H41FN206[1]

Molecular Weight 544.65 g/mol [1]

CAS Number 2787501-83-9[1][2]

Solubility Soluble in DMSO (>50 mg/mL)[1]

Powder: 2 years at 4°C, 3 years at -20°C. In

Storage
solvent: 6 months at -80°C[1]

General Disposal Procedures for Research
Compounds

The disposal of investigational drugs like AZD5462 must adhere to strict environmental and
safety regulations. The following procedural guidance is based on established best practices
for laboratory chemical waste.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidance and to ensure compliance with local, state, and federal regulations.

Step-by-Step Disposal Decision Workflow

The following workflow provides a general decision-making process for the disposal of
chemical waste in a research setting.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.excenen.com/homepageimage/DB_Datasheet/EX-A8572_AZD5462_datasheet.pdf
https://www.excenen.com/homepageimage/DB_Datasheet/EX-A8572_AZD5462_datasheet.pdf
https://www.excenen.com/homepageimage/DB_Datasheet/EX-A8572_AZD5462_datasheet.pdf
https://www.medchemexpress.com/azd5462.html
https://www.excenen.com/homepageimage/DB_Datasheet/EX-A8572_AZD5462_datasheet.pdf
https://www.excenen.com/homepageimage/DB_Datasheet/EX-A8572_AZD5462_datasheet.pdf
https://www.benchchem.com/product/b12405063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Identify Waste
(AZD5462, contaminated materials)

'

Consult Safety Data Sheet (SDS)
& Institutional EHS Guidelines

'

Determine Hazard Classification
(e.g., hazardous, non-hazardous)

Segregate Waste

Package and Label Waste Container

Store Waste in Designated Area

Arrange for Professional Disposal
(Contact EHS for pickup)

Click to download full resolution via product page
General Chemical Waste Disposal Workflow

Experimental Protocols and Safety Considerations

While specific experimental protocols involving the disposal of AZD5462 are not documented in
the provided search results, general safety protocols for handling potent research compounds

should be strictly followed.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses,
a lab coat, and chemical-resistant gloves, when handling AZD5462 in solid or solution form.

Handling: Avoid inhalation of powder and contact with skin and eyes. Handle in a well-
ventilated area, preferably in a chemical fume hood.

Spill Management: In the event of a spill, follow your institution's established procedures for
cleaning up chemical spills. This typically involves absorbing the material with an inert
substance and placing it in a sealed container for disposal as hazardous waste.

Environmental Impact and Regulatory Context

As a novel investigational drug, the full environmental impact of AZD5462 is not yet
characterized. Pharmaceutical compounds, if not disposed of properly, have the potential to
enter the environment and cause harm to ecosystems. AstraZeneca, the developer of
AZD5462, has a stated commitment to minimizing the environmental impact of its products
throughout their lifecycle.[3][4]

The U.S. Environmental Protection Agency (EPA) and the Drug Enforcement Administration
(DEA) provide guidelines for the disposal of pharmaceuticals.[5][6] For investigational drugs
used in clinical research, it is crucial to follow guidelines set forth by regulatory bodies and
institutional review boards.

In the absence of a specific Safety Data Sheet (SDS) for AZD5462, it is prudent to treat it as a
potentially hazardous chemical and follow the most conservative disposal route, which is
typically incineration by a licensed waste management facility.[7] Always work with your
institution's EHS department to ensure that all disposal activities are compliant and
documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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